Cas no 2877663-10-8 (4-[4-(But-2-yn-1-yl)piperazin-1-yl]-6-(piperidin-1-yl)pyrimidine)

• Product Name: 4-[4-(But-2-yn-1-yl)piperazin-1-yl]-6-(piperidin-1-yl)pyrimidine
• CAS No: 2877663-10-8
• MF: C₁₇H₂₅N₅
• MW: 299.413902997971
• CID: 5319541
• PubChem ID: 165432205
• Update Time: 2025-05-20

4-[4-(But-2-yn-1-yl)piperazin-1-yl]-6-(piperidin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(2-Butyn-1-yl)-1-piperazinyl]-6-(1-piperidinyl)pyrimidine
• 2877663-10-8
• F6790-3088
• 4-[4-(but-2-yn-1-yl)piperazin-1-yl]-6-(piperidin-1-yl)pyrimidine
• AKOS040874315
• 4-[4-(But-2-yn-1-yl)piperazin-1-yl]-6-(piperidin-1-yl)pyrimidine

• Inchi： 1S/C17H25N5/c1-2-3-7-20-10-12-22(13-11-20)17-14-16(18-15-19-17)21-8-5-4-6-9-21/h14-15H,4-13H2,1H3
• InChI Key： GEPRKEBTQPRUII-UHFFFAOYSA-N
• SMILES： N1(C2C=C(N=CN=2)N2CCN(CC#CC)CC2)CCCCC1

Computed Properties

• Exact Mass: 299.21099582g/mol
• Monoisotopic Mass: 299.21099582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.128±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 498.8±45.0 °C(Predicted)
• pka: 10.77±0.37(Predicted)

Additional information on 4-[4-(But-2-yn-1-yl)piperazin-1-yl]-6-(piperidin-1-yl)pyrimidine

Introduction to 4-[4-(But-2-yn-1-yl)piperazin-1-yl]-6-(piperidin-1-yl)pyrimidine (CAS No. 2877663-10-8)

4-[4-(But-2-yn-1-yl)piperazin-1-yl]-6-(piperidin-1-yl)pyrimidine, identified by its CAS number 2877663-10-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a pyrimidine core substituted with piperazine and piperidine moieties, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique structural features of this compound, particularly the presence of a propargyl group linked to the piperazine ring, make it a promising candidate for further investigation in drug discovery.

The< strong>pyrimidine scaffold is a fundamental motif in medicinal chemistry, widely recognized for its role in various biological processes and its compatibility with multiple pharmacophoric elements. Pyrimidines are integral components of nucleic acids, and their derivatives have been extensively explored as antiviral, anticancer, and antimicrobial agents. In the case of 4-[4-(But-2-yn-1-yl)piperazin-1-yl]-6-(piperidin-1-yl)pyrimidine, the introduction of piperazine and piperidine groups introduces additional binding sites that can interact with biological targets, enhancing the compound's potential as a pharmacological tool.

The< strong>propargyl group attached to the piperazine ring is another key feature that distinguishes this compound from other pyrimidine derivatives. Propargyl groups are versatile functional moieties that can participate in various chemical reactions, including Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of complex organic molecules. This reactivity makes 4-[4-(But-2-yn-1-yl)piperazin-1-yl]-6-(piperidin-1-yl)pyrimidine a valuable intermediate in the synthesis of more elaborate structures.

Recent advancements in pharmaceutical research have highlighted the importance of multitarget-directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. This approach has shown promise in overcoming drug resistance and improving therapeutic efficacy. The structural features of 4-[4-(But-2-yn-1-yl)piperazin-1-yl]-6-(piperidin-1-y)lpyrimidine make it a candidate for development as an MTDL. The presence of both piperazine and piperidine moieties suggests that this compound could interact with enzymes and receptors involved in various disease pathways, making it a versatile tool for drug discovery.

In addition to its potential as an MTDL, 4-[4-(But--2yn--1--y)l-piperazin--1--y]l-pyrimidin--6--(pi-peridin--1--y]pyrimidine has been investigated for its< strong>antimicrobial properties. Pyrimidine derivatives have long been recognized for their ability to disrupt bacterial cell wall synthesis and DNA replication. The structural modifications introduced in this compound may enhance its interaction with bacterial enzymes, leading to improved antimicrobial activity. Preliminary studies have shown promising results in vitro, suggesting that further investigation is warranted.

The< strong>piperazine and< strong>piperidine moieties are well-known for their ability to modulate neurotransmitter systems, making them attractive candidates for the development of central nervous system (CNS) drugs. These groups can interact with receptors such as serotonin receptors (5-HT), dopamine receptors (D2), and histamine receptors (H1), which are implicated in various neurological disorders. The combination of these moieties in 4-[4-(But--2yn--1--y)l-piperazin--1--y]l-pyrimidin--6--(pi-peridin--1--y]pyrimidine may lead to novel therapeutic agents with enhanced efficacy and reduced side effects compared to existing drugs.

The< strong>synthesis of 4-[4-(But--2yn--1--y)l-piperazin--1--y]l-pyrimidin--6--(pi-peridin--1--y]pyrimidine involves several key steps that highlight the importance of modern synthetic methodologies. The propargyl group can be introduced via cross-coupling reactions, which are highly efficient and selective. Additionally, the pyrimidine core can be synthesized using multi-step organic transformations, including condensation reactions and cyclization steps. These synthetic strategies ensure that the final product is obtained with high purity and yield, making it suitable for further biological evaluation.

The< strong>bioactivity of 4-[4-(But--)2yn----l)y]l-pierazin----l)y]l-pyr-imidin----6----(pier-idin----l)y]pyr-imidine has been evaluated using various in vitro assays. These assays have focused on its interactions with enzymes such as kinases and phosphodiesterases, as well as its binding affinity for receptor targets. Preliminary results indicate that this compound exhibits significant activity against several targets relevant to cancer and inflammation. Further studies are ongoing to elucidate the mechanisms of action and optimize its pharmacological properties.

The< strong-pharmacokinetic profile of 4-[4-(But--)2yn----l)y]l-pierazin----l)y]l-pyr-imidin----6----(pier-idin----l)y]pyr-imidine is another critical aspect that needs to be addressed before considering clinical applications. Factors such as solubility, stability, and metabolic clearance will determine its suitability for therapeutic use. Computational modeling techniques have been employed to predict these properties, allowing for rapid screening of potential candidates. These models provide valuable insights into how the compound will behave within the body, guiding further optimization efforts.

In conclusion, 4-[4-(But--)2yn----l)y]l-pierazin----l)y]l-pyr-imidin----6----(pier-idin----l)y]pyr-imidine (CAS No.< strong>2877663---10---8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation as an MTDL and antimicrobial agent. The presence of< strong>pip-era-zine and< strong>pip-era-dine moieties suggests additional applications in CNS drug development. With continued research and optimization, this compound could contribute to the discovery of novel therapeutic agents that address unmet medical needs.